Cas no 10371-45-6 (Crotonic Acid sec-Butyl Ester)

Crotonic Acid sec-Butyl Ester structure
Crotonic Acid sec-Butyl Ester structure
Product Name:Crotonic Acid sec-Butyl Ester
CAS No:10371-45-6
MF:C8H14O2
MW:142.195562839508
MDL:MFCD00059054
CID:140357
PubChem ID:87566210
Update Time:2025-09-18

Crotonic Acid sec-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,1-methylpropyl ester, (2E)-
    • sec-Butyl Crotonate
    • CROTONIC ACID SEC-BUTYL ESTER
    • s-Butyl Crotonate
    • (E)-2-Butenoic acid 1-methylpropyl ester
    • Crotonsaeure-<butyl-(2)-ester>
    • Crotonsaeure-sec.-butylester
    • Crotonsaeure-sek-butylester
    • Sec-butyl (2E)-2-butenoate
    • trans-crotonic acid sec-butyl ester
    • trans-Crotonsaeure-sec-butylester
    • (E)-but-2-enoic acid 1-methyl-propyl ester
    • (E)-sec-butyl but-2-enoate
    • CS-0339720
    • Sec-butyl (2E)-2-butenoate #
    • Crotonic acid, sec-butyl ester
    • 2-Butenoic acid, 1-methylpropyl ester
    • 2-Butenoic acid, 1-methylpropyl ester, (E)-
    • Sec-butyl (E)-but-2-enoate
    • 44917-51-3
    • AKOS000280860
    • DTXSID701030320
    • MFCD00059054
    • 10371-45-6
    • AKOS025293998
    • 2-butyl crotonate
    • CROTONICACIDSEC-BUTYLESTER
    • SCHEMBL1881287
    • SEC-BUTYL BUT-2-ENOATE
    • butan-2-yl (E)-but-2-enoate
    • sec-Butylcrotonate
    • Crotonic Acid sec-Butyl Ester
    • MDL： MFCD00059054
    • Inchi： 1S/C8H14O2/c1-4-6-8(9)10-7(3)5-2/h4,6-7H,5H2,1-3H3/b6-4+
    • InChI Key： KAKJZWSUVDRWQU-GQCTYLIASA-N
    • SMILES： O(C(/C=C/C)=O)C(C)CC

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not available
  • Density: 0.89
  • Melting Point: Not available
  • Boiling Point: 166°C(lit.)
  • Flash Point: Not available
  • Refractive Index: 1.4280-1.4290
  • PSA: 26.30000
  • LogP: 1.90420
  • Solubility: Not available
  • Vapor Pressure: Not available

Crotonic Acid sec-Butyl Ester Security Information

Crotonic Acid sec-Butyl Ester Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Crotonic Acid sec-Butyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C790008-250mg
Crotonic Acid sec-Butyl Ester
 10371-45-6
250mg
 $ 50.00 2022-06-06
TRC
C790008-500mg
Crotonic Acid sec-Butyl Ester
 10371-45-6
500mg
 $ 65.00 2022-06-06
TRC
C790008-2.5g
Crotonic Acid sec-Butyl Ester
 10371-45-6
2.5g
 $ 80.00 2022-06-06
Apollo Scientific
OR920185-5g
Crotonic acid sec-butyl ester
 10371-45-6 95%
5g
 £90.00 2024-05-23
Apollo Scientific
OR920185-25g
Crotonic acid sec-butyl ester
 10371-45-6 95%
25g
 £150.00 2024-05-23
Apollo Scientific
OR920185-100g
Crotonic acid sec-butyl ester
 10371-45-6 95%
100g
 £395.00 2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865933-25ml
sec-Butyl Crotonate
 10371-45-6 ≥97%
25ml
 ￥363.60 2022-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1184-25ML
sec-Butyl Crotonate
 10371-45-6 >97.0%(GC)
25ml
 ¥210.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1184-250ML
sec-Butyl Crotonate
 10371-45-6 >97.0%(GC)
250ml
 ¥1215.00 2024-04-18
abcr
AB140278-25 ml
Crotonic acid sec-butyl ester, 97%; .
 10371-45-6 97%
25 ml
 €86.20 2024-04-20

Crotonic Acid sec-Butyl Ester Production Method

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